Cas no 2680891-86-3 (benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate)
benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate
- EN300-28299809
- 2680891-86-3
- benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate
-
- Inchi: 1S/C18H20N2O6/c21-18(26-14-15-6-2-1-3-7-15)19-10-11-24-12-13-25-17-9-5-4-8-16(17)20(22)23/h1-9H,10-14H2,(H,19,21)
- InChI Key: SKTIPBVNUJASQT-UHFFFAOYSA-N
- SMILES: O(CCOC1C=CC=CC=1[N+](=O)[O-])CCNC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 360.13213636g/mol
- Monoisotopic Mass: 360.13213636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 103Ų
benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299809-1g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28299809-5g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28299809-10g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28299809-0.05g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28299809-0.1g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28299809-0.25g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28299809-0.5g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28299809-1.0g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28299809-2.5g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28299809-5.0g |
benzyl N-{2-[2-(2-nitrophenoxy)ethoxy]ethyl}carbamate |
2680891-86-3 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate
Professional Introduction to Benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate (CAS No. 2680891-86-3)
Benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate, identified by the chemical compound code CAS No. 2680891-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its benzyl and nitrophenoxy substituents, contribute to its unique chemical properties and potential biological activities.
The molecular structure of Benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 2-2-(2-nitrophenoxy)ethoxyethyl chain. This complex arrangement imparts specific physicochemical properties, such as solubility, stability, and reactivity, making it a valuable candidate for further chemical modifications and functionalization. In recent years, there has been a growing interest in developing novel carbamate-based compounds due to their potential as pharmacophores in drug discovery.
One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The nitrophenoxy group in its structure suggests that it may exhibit properties such as bioavailability enhancement and metabolic stability, which are crucial factors in drug design. Additionally, the presence of multiple functional groups provides opportunities for selective modifications, allowing chemists to tailor the compound's properties for specific biological targets.
Current research in the field of medicinal chemistry has highlighted the importance of carbamates as key intermediates in the synthesis of various APIs. For instance, studies have demonstrated that carbamate derivatives can serve as potent inhibitors of enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and other inflammatory disorders. The structural motif found in Benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate aligns well with this trend, suggesting that it could be a valuable building block for novel anti-inflammatory agents.
Furthermore, the nitrophenoxy group is known to enhance the lipophilicity and cell membrane permeability of molecules, which can be beneficial for oral bioavailability. This property is particularly relevant in drug development, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy. The combination of these features makes Benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate an intriguing candidate for further exploration in pharmaceutical research.
In terms of synthetic methodologies, the preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the carbamate group followed by functionalization at the 2-nitrophenoxyethoxyethyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific substituents with high regioselectivity and yield.
Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis of complex molecules like Benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate. Molecular modeling studies have helped researchers predict optimal reaction pathways and predict potential side products, thereby reducing experimental trial-and-error. These computational tools are indispensable in modern drug discovery pipelines, enabling faster and more efficient development of novel compounds.
The biological activity of this compound has been preliminarily investigated through in vitro assays targeting various enzymes and receptors. Initial results suggest that it may exhibit inhibitory effects on certain enzymes associated with metabolic disorders and cancer progression. While these findings are promising, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.
One notable aspect of this research is the emphasis on green chemistry principles in the synthesis process. Efforts have been made to minimize waste generation and reduce hazardous reagent usage through solvent-free reactions and catalytic methods. These sustainable approaches are increasingly important in pharmaceutical manufacturing to ensure environmental compatibility and economic viability.
The role of carbamates as bioactive molecules continues to expand with each passing year. Researchers are exploring new derivatives that combine efficacy with improved pharmacokinetic profiles. The structural diversity offered by compounds like Benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate provides a rich foundation for such explorations, paving the way for innovative drug development strategies.
In conclusion, Benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate (CAS No. 2680891-86-3) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this one are poised to play significant roles in future drug discovery efforts.
2680891-86-3 (benzyl N-{2-2-(2-nitrophenoxy)ethoxyethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)